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Compound of Interest

Compound Name: 3-Methoxy Dibenzosuberone

CAS No.: 17910-76-8

Cat. No.: B133822

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the
Dibenzosuberone Scaffold
3-Methoxy Dibenzosuberone, with the chemical identifier CAS 17910-76-8, is a key organic

compound featuring a dibenzosuberone core structure.[1] This tricyclic framework, consisting of

two benzene rings fused to a central seven-membered ring, is a privileged scaffold in medicinal

chemistry.[2] Dibenzosuberone derivatives have been successfully developed as therapeutics,

most notably as tricyclic antidepressants (TCAs).[2][3] The introduction of a methoxy group at

the 3-position of the dibenzosuberone structure can significantly influence its physicochemical

properties and biological activity, making it a valuable intermediate in the synthesis of novel

drug candidates.[1][4] This guide provides a comprehensive overview of the chemical

properties, synthesis, and characterization of 3-Methoxy Dibenzosuberone, offering insights

for its application in research and drug development.
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Physicochemical Properties
The physicochemical properties of 3-Methoxy Dibenzosuberone are crucial for its handling,

formulation, and role in chemical synthesis. While specific experimental data for this compound

is not extensively reported in publicly available literature, we can infer its properties based on

its structure and data from the parent compound, dibenzosuberone. The presence of the

methoxy group is expected to increase its polarity compared to the unsubstituted

dibenzosuberone.

Table 1: Physicochemical Properties of 3-Methoxy Dibenzosuberone and Related

Compounds

Property
3-Methoxy
Dibenzosuberone

Dibenzosuberone (Parent
Compound)

CAS Number 17910-76-8[1] 1210-35-1[5]

Molecular Formula C₁₆H₁₄O₂[4][6] C₁₅H₁₂O[5]

Molecular Weight 238.29 g/mol [6] 208.26 g/mol [5]

Appearance Expected to be a solid Yellow solid[7]

Melting Point Not available 32-34 °C[7][8]

Boiling Point Not available 378.3 °C at 760 mmHg[8]

Solubility

Expected to be soluble in

common organic solvents like

chloroform and ethyl acetate.

Insoluble in water.[9]

Insoluble in water.[7]

Storage 2-8°C Refrigerator[6] Store below +30°C[7]

Synthesis of 3-Methoxy Dibenzosuberone
The synthesis of dibenzosuberone and its derivatives typically involves an intramolecular

Friedel-Crafts acylation of a diaryl carboxylic acid. This classical approach provides a reliable

method for the construction of the tricyclic ring system. The following protocol outlines a
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probable synthetic route to 3-Methoxy Dibenzosuberone, based on established chemical

principles.

Proposed Synthetic Workflow

Synthesis of 3-Methoxy Dibenzosuberone

3-Methoxyphenylacetic acid

Intermediate Ester

Esterification

2-Phenylethyl bromide

Alkylation

2-(2-(3-Methoxyphenyl)ethyl)benzoic acid

Hydrolysis

3-Methoxy Dibenzosuberone

Intramolecular
Friedel-Crafts Acylation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.mdpi.com/1420-3049/10/12/1429
https://www.researchgate.net/publication/5838640_Synthesis_of_Novel_Potentially_Biologically_Active_Dibenzosuberone_Derivatives
https://www.smolecule.com/products/s1528413
https://www.chemeo.com/cid/44-214-5/Dibenzosuberone
https://www.chemeo.com/cid/44-214-5/Dibenzosuberone
https://www.pharmaffiliates.com/en/17910-76-8-3-methoxy-dibenzosuberone-pa0148540.html
https://www.fishersci.com/store/msds?partNumber=AC114741000&productDescription=DIBENZOSUBERONE+97%25+100GRDIBE&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/1210-35-1_402989.html
https://www.jingyepharma.com/dibenzosuberenone-5-dibenzosuberenone-product/
https://www.jingyepharma.com/dibenzosuberenone-5-dibenzosuberenone-product/
https://www.benchchem.com/product/b133822/docs#an-in-depth-technical-guide-to-3-methoxy-dibenzosuberone-properties-synthesis-and-applications
https://www.benchchem.com/product/b133822/docs#an-in-depth-technical-guide-to-3-methoxy-dibenzosuberone-properties-synthesis-and-applications
https://www.benchchem.com/product/b133822/docs#an-in-depth-technical-guide-to-3-methoxy-dibenzosuberone-properties-synthesis-and-applications
https://www.benchchem.com/product/b133822/docs#an-in-depth-technical-guide-to-3-methoxy-dibenzosuberone-properties-synthesis-and-applications
https://www.benchchem.com/product/b133822?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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